Cas no 70120-18-2 (Phenol, 4-bromo-3-(phenylmethoxy)-)

Phenol, 4-bromo-3-(phenylmethoxy)- structure
70120-18-2 structure
Product Name:Phenol, 4-bromo-3-(phenylmethoxy)-
CAS No:70120-18-2
MF:C13H11BrO2
MW:279.129243135452
CID:547681
PubChem ID:15670654
Update Time:2025-04-19

Phenol, 4-bromo-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-bromo-3-(phenylmethoxy)-
    • 4-bromo-3-phenylmethoxyphenol
    • SCHEMBL5951406
    • DTXSID20576651
    • 3-(benzyloxy)-4-bromophenol
    • AKOS037652073
    • 3-benzyloxy-4-bromophenol
    • DNSGVSFZTCXNCE-UHFFFAOYSA-N
    • 70120-18-2
    • Inchi: 1S/C13H11BrO2/c14-12-7-6-11(15)8-13(12)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
    • InChI Key: DNSGVSFZTCXNCE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 277.99423
  • Monoisotopic Mass: 277.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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